Cas no 1029716-92-4 (4-Borono-2,3-difluorobenzoic acid)
4-Borono-2,3-difluorobenzoic acid is a versatile boronic acid derivative featuring a difluorinated aryl substituent. It exhibits high purity and selectivity, making it ideal for various organic synthesis applications. This compound is recognized for its enhanced stability and reactivity, facilitating efficient cross-coupling reactions. Its unique structural features contribute to its utility in the synthesis of complex organic molecules with high precision.
1029716-92-4 structure
Product Name:4-Borono-2,3-difluorobenzoic acid
CAS No:1029716-92-4
MF:C7H5BF2O4
MW:201.920009374619
MDL:MFCD06203343
CID:841579
PubChem ID:53216746
Update Time:2025-10-16
4-Borono-2,3-difluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Borono-2,3-difluorobenzoic acid
- 4-carboxy-2,3-difluorophenylboronic acid
- RARECHEM AL BE 0918
- 4-carboxy-2,4-difluorophenylboronic acid
- 4-(dihydroxyboranyl)-2,3-difluorobenzoic acid
- GBSLWLRHCRIIKW-UHFFFAOYSA-N
- AB23175
- FCH1377317
- PC412389
- AX8230724
- Z6577
- ST24023302
- 4-(DIHYDROXYBORYL)-2,3-DIFLUOROBENZOIC ACID
- DTXSID80681896
- SCHEMBL1952692
- DS-17699
- 4-Borono-2,3-difluorobenzoicacid
- CS-W000853
- I11155
- DB-205592
- 1029716-92-4
- MFCD06203343
- AKOS015855896
-
- MDL: MFCD06203343
- Inchi: 1S/C7H5BF2O4/c9-5-3(7(11)12)1-2-4(6(5)10)8(13)14/h1-2,13-14H,(H,11,12)
- InChI Key: GBSLWLRHCRIIKW-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=O)O)C=CC=1B(O)O)F
Computed Properties
- Exact Mass: 202.02500
- Monoisotopic Mass: 202.0248951g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
Experimental Properties
- PSA: 77.76000
- LogP: -0.65720
4-Borono-2,3-difluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134522-1g |
4-Borono-2,3-difluorobenzoic acid |
1029716-92-4 | 95+% | 1g |
$80 | 2021-08-05 | |
| Chemenu | CM134522-5g |
4-Borono-2,3-difluorobenzoic acid |
1029716-92-4 | 95+% | 5g |
$276 | 2021-08-05 | |
| Chemenu | CM134522-1g |
4-Borono-2,3-difluorobenzoic acid |
1029716-92-4 | 95%+ | 1g |
$139 | 2023-01-13 | |
| Chemenu | CM134522-5g |
4-Borono-2,3-difluorobenzoic acid |
1029716-92-4 | 95%+ | 5g |
$411 | 2023-01-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B56190-1g |
4-(Dihydroxyboranyl)-2,3-difluorobenzoic acid |
1029716-92-4 | 95% | 1g |
¥870.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B56190-5g |
4-(Dihydroxyboranyl)-2,3-difluorobenzoic acid |
1029716-92-4 | 95% | 5g |
¥2933.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B56190-250mg |
4-(Dihydroxyboranyl)-2,3-difluorobenzoic acid |
1029716-92-4 | 95% | 250mg |
¥348.0 | 2022-04-28 | |
| Apollo Scientific | PC412389-1g |
4-(Dihydroxyboranyl)-2,3-difluorobenzoic acid |
1029716-92-4 | 95+% | 1g |
£109.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B896576-5g |
4-Borono-2,3-difluorobenzoic acid |
1029716-92-4 | ≥95% | 5g |
2,119.50 | 2021-05-17 | |
| Fluorochem | 210478-250mg |
4-Borono-2,3-difluorobenzoic acid |
1029716-92-4 | 95% | 250mg |
£30.00 | 2022-03-01 |
4-Borono-2,3-difluorobenzoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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